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Compound of Interest

Compound Name: Trimethyl phosphite

Cat. No.: B108974

A Technical Safety Guide to Trimethyl Phosphite

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety information for
trimethyl phosphite (CAS No. 121-45-9), compiled from Safety Data Sheets (SDS). It is
intended to equip laboratory and development personnel with the critical knowledge required
for safe handling, storage, and emergency response.

Chemical Identification
o Chemical Name: Trimethyl phosphite[1][2][3][4][5][6][7][8]

e Synonyms: Trimethoxyphosphine, Methyl phosphite, Phosphorous acid, trimethyl ester[1][5]
[61[7]

e Chemical Formula: CsHsO3P[1][4][6][7]
e Molecular Weight: 124.08 g/mol [4][6][7]

Section 1: Hazard Identification and Classification

Trimethyl phosphite is classified as a hazardous chemical under the Globally Harmonized
System (GHS).[1] It is a flammable liquid that is harmful if swallowed, causes skin and serious
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eye irritation, and may lead to respiratory irritation.[1][9][4][8] Furthermore, prolonged or

repeated exposure may cause damage to organs.[1]

Table 1: GHS Classification

Hazard Class Category Hazard Statement
o H226: Flammable liquid
Flammable Liquids 3
and vapor[1][9][4][8]
. H302: Harmful if swallowed[1]
Acute Toxicity, Oral 4
[O1[41[8]
) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation 2
[O1[41[8]
H318/H319: Causes serious
Serious Eye Damage/Irritation 2A11 eye damage/irritation[1][2][9][4]
[8]
Specific Target Organ Toxicity 3 H335: May cause respiratory

(Single Exposure)

irritation[1][2][9][8]

| Specific Target Organ Toxicity (Repeated Exposure) | 2 | H373: May cause damage to organs
through prolonged or repeated exposure[1] |
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GHS Hazard Pictograms

Associated Hazards
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Caption: GHS Pictograms and associated hazards for trimethyl phosphite.

Table 2: NFPA and HMIS Ratings

Reactivity/instabilit

Rating System Health Flammability

y
NFPA 704 2 3 0[3]
HMIS 2 3 1[4]

Rating Scale: 0=Minimal, 1=Slight, 2=Moderate, 3=Serious, 4=Severe

© 2025 BenchChem. All rights reserved. 3/14 Tech Support


https://www.benchchem.com/product/b108974?utm_src=pdf-body-img
https://www.benchchem.com/product/b108974?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/1935.pdf
https://prochemonline.com/wp-content/uploads/2021/06/3716.TrimethylPhosphite.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Section 2: Toxicological Properties

Exposure to trimethyl phosphite can cause adverse health effects through inhalation, skin
contact, eye contact, and ingestion.[1]

Routes of Exposure and Health Effects:

Inhalation: May cause respiratory tract irritation.[1][2][3][9] High-level exposure can lead to a
build-up of fluid in the lungs (pulmonary edema), which is a medical emergency.[3]

o Skin Contact: Causes skin irritation.[1][2][3][9][4] May be harmful if absorbed through the
skin.[1][2]

o Eye Contact: Causes serious eye irritation and may cause permanent damage.[1][2][3][9][4]

« Ingestion: Harmful if swallowed, ingestion of even a small amount can pose a serious health
hazard.[1][2][9][4]

o Chronic Exposure: May cause damage to organs such as the liver and kidneys through
prolonged or repeated exposure.[1][3] Animal studies suggest it may be a possible
teratogen.[3][4]

Table 3: Acute Toxicity Data

Test Species Route Value

LDso Rat Oral 1600 mg/kg[4]

2200 - 2600 mg/kg[4]
[10]

LDso Rabbit Dermal

| LCso | Rat | Inhalation | > 20 mg/L for 1 hour[10] |

Experimental Protocols

The quantitative data presented in SDSs, such as LDso values, are derived from standardized
toxicological studies. While the specific experimental reports are not included in the SDS, the

© 2025 BenchChem. All rights reserved. 4 /14 Tech Support


https://www.benchchem.com/product/b108974?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/OMPH079_TRIMETHYLPHOSPHITE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/OMPH079_TRIMETHYLPHOSPHITE_GHS-US_English-US.pdf
https://www.opcw.org/sites/default/files/documents/ADM/PSB/Tender/121-45-9_trimethyl_phosphite.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1935.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-trimethyl-phosphite-CASNO-121-45-0353D-EN.aspx
https://nj.gov/health/eoh/rtkweb/documents/fs/1935.pdf
https://www.gelest.com/wp-content/uploads/OMPH079_TRIMETHYLPHOSPHITE_GHS-US_English-US.pdf
https://www.opcw.org/sites/default/files/documents/ADM/PSB/Tender/121-45-9_trimethyl_phosphite.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1935.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-trimethyl-phosphite-CASNO-121-45-0353D-EN.aspx
https://prochemonline.com/wp-content/uploads/2021/06/3716.TrimethylPhosphite.pdf
https://www.gelest.com/wp-content/uploads/OMPH079_TRIMETHYLPHOSPHITE_GHS-US_English-US.pdf
https://www.opcw.org/sites/default/files/documents/ADM/PSB/Tender/121-45-9_trimethyl_phosphite.pdf
https://www.gelest.com/wp-content/uploads/OMPH079_TRIMETHYLPHOSPHITE_GHS-US_English-US.pdf
https://www.opcw.org/sites/default/files/documents/ADM/PSB/Tender/121-45-9_trimethyl_phosphite.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1935.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-trimethyl-phosphite-CASNO-121-45-0353D-EN.aspx
https://prochemonline.com/wp-content/uploads/2021/06/3716.TrimethylPhosphite.pdf
https://www.gelest.com/wp-content/uploads/OMPH079_TRIMETHYLPHOSPHITE_GHS-US_English-US.pdf
https://www.opcw.org/sites/default/files/documents/ADM/PSB/Tender/121-45-9_trimethyl_phosphite.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-trimethyl-phosphite-CASNO-121-45-0353D-EN.aspx
https://prochemonline.com/wp-content/uploads/2021/06/3716.TrimethylPhosphite.pdf
https://www.gelest.com/wp-content/uploads/OMPH079_TRIMETHYLPHOSPHITE_GHS-US_English-US.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1935.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1935.pdf
https://prochemonline.com/wp-content/uploads/2021/06/3716.TrimethylPhosphite.pdf
https://prochemonline.com/wp-content/uploads/2021/06/3716.TrimethylPhosphite.pdf
https://prochemonline.com/wp-content/uploads/2021/06/3716.TrimethylPhosphite.pdf
https://www.chempak.net/msds/TRIMETHYL%20PHOSPHITE.PDF
https://www.chempak.net/msds/TRIMETHYL%20PHOSPHITE.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

methodologies generally follow internationally recognized guidelines, such as those from the
Organisation for Economic Co-operation and Development (OECD).

o Acute Oral Toxicity (LDso): This value is typically determined using a method similar to OECD
Guideline 423 (Acute Oral toxicity — Acute Toxic Class Method). In this procedure, the
substance is administered in a stepwise manner to a small number of animals. The outcome
(lethality or survival) determines the subsequent dose, allowing for classification and the
estimation of a point value for the LDso.

o Acute Dermal Toxicity (LDso): Following a protocol like OECD Guideline 402 (Acute Dermal
Toxicity), the substance is applied to a shaved area of the skin of experimental animals
(often rabbits). The animals are observed for a set period (e.g., 14 days) for signs of toxicity
and mortality to determine the dermal LDso value.
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Caption: Generalized workflow for an acute toxicity (LDso) study.

Section 3: Physical and Chemical Properties

Table 4: Physicochemical Data
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Property Value

Appearance Clear, colorless liquid[5][6][11][10]

Odor Strong, pungent, foul, pyridine-like[3][5][6][11]
[10]

Boiling Point 111 -112 °C (232 °F)[4][6][7]

Melting Point -78 °C (-108 °F)[41[5]1[7]

Flash Point 28 °C (82 °F) (closed cup)[4][7]

Specific Gravity 1.046 - 1.052 g/mL at 20°C[4][7][10]

Vapor Density 4.28 - 4.3 (Air = 1)[4][5]

Vapor Pressure 24 mmHg at 25 °C (77 °F)[5][7]

| Water Solubility | Reacts with water / Hydrolyzes[5][11] |

Section 4: Handling, Storage, and Exposure Control

Safe handling of trimethyl phosphite requires stringent adherence to engineering controls,
administrative protocols, and the use of appropriate personal protective equipment (PPE).

Safe Handling Procedures:

» Avoid all contact with skin and eyes and do not breathe vapor or mist.[1][2]

o Work in a well-ventilated area, preferably within a chemical fume hood.[1][4]

o Keep away from all sources of ignition, including heat, sparks, and open flames.[1][2][9][12]
e Use only non-sparking tools and explosion-proof equipment.[1][9][12]

e Ground and bond containers and receiving equipment during transfers to prevent static
discharge.[1][9][12]

» Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][9]
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Storage Conditions:

Store locked up.[1]

[1]Io1[4][12]

Store in a cool, dry, and well-ventilated place.[1][2][4]

Keep containers tightly closed to prevent contact with moisture and air.[1][2][9][10]

Incompatible Materials: Strong bases, oxidizing agents, alkalis, moisture, and heat sources.

Table 5: Exposure Controls and Personal Protective Equipment (PPE)

Control

Engineering Controls

Specification

Provide local exhaust ventilation or work
in a general room ventilation system.[1]
[3] Emergency eye wash fountains and
safety showers must be available.[1][3]

Eye/Face Protection

Chemical safety goggles are required. A face
shield may be necessary.[1][2][4] Contact lenses

should not be worn.[1]

Hand Protection

Neoprene or nitrile rubber gloves.[1][2][4]

Skin/Body Protection

Wear suitable protective clothing, such as a lab
coat or apron.[1][4]

Respiratory Protection

If inhalation exposure is possible, use a NIOSH-
certified combination organic vapor/acid gas

respirator.[1]

| Occupational Exposure Limit | ACGIH TLV-TWA: 2 ppm (8-hour time-weighted average).[3] |
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Caption: The hierarchy of controls applied to managing chemical risk.

Section 5: Emergency Procedures
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Immediate and appropriate action is critical in the event of an emergency involving trimethyl
phosphite.

Table 6: First-Aid Measures

Exposure Route First-Aid Protocol

Move the victim to fresh air and keep
Inhalation them at rest in a position comfortable for
breathing. Seek medical attention.[1][9][4]

Immediately remove all contaminated clothing.
Skin Contact Wash the affected area with plenty of soap and
water. Seek medical attention.[1][3][9][4]

Immediately flush eyes with water for at least 15

minutes, removing contact lenses if present and
Eye Contact ) o

easy to do. Continue rinsing and seek

immediate medical attention.[1][3][9][4]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to
an unconscious person. Seek immediate medical attention.[1][2][4] |

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), alcohol-resistant
foam, or water spray.[1][3][4][10]

» Specific Hazards: Flammable liquid and vapor.[1][9] Vapors are heavier than air and may
travel to an ignition source and flash back.[3][10] Containers can explode when heated.[3]
[10] Fire produces poisonous gases, including oxides of phosphorus and carbon monoxide.
[3][4][10]

o Protective Actions: Firefighters must wear self-contained breathing apparatus (SCBA) and
full protective gear.[1][10] Use water spray to cool exposed containers.[1][2]

Accidental Release Measures:
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Immediate Actions: Evacuate unnecessary personnel and eliminate all sources of ignition.[3]
[13] Ensure the area is well-ventilated.[2][3]

Personal Protection: Wear appropriate PPE as described in Section 4.[1][2][4]

Containment & Cleanup: Stop the leak if it can be done without risk.[13] Contain the spill
using dikes or absorbents like vermiculite, dry sand, or earth.[3][4][10][13] Collect the
material using non-sparking tools and place it in a suitable, sealed container for disposal.[1]

[4]

Environmental Precautions: Prevent the material from entering sewers, public waters, or
drains.[1][2][4][13]
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Caption: Step-by-step workflow for responding to a trimethyl phosphite spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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